![molecular formula C12H11N5OS2 B269903 N-(2,1,3-benzothiadiazol-4-yl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide](/img/structure/B269903.png)
N-(2,1,3-benzothiadiazol-4-yl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide
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Overview
Description
N-(2,1,3-benzothiadiazol-4-yl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide, also known as BTA-EG6, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzothiadiazole derivatives, which have been shown to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-(2,1,3-benzothiadiazol-4-yl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide involves the inhibition of various cellular pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. This compound has also been shown to induce the production of reactive oxygen species (ROS), which can lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, the reduction of inflammation, and the protection of neurons from oxidative stress. This compound has also been shown to exhibit antibacterial and antiviral activities.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2,1,3-benzothiadiazol-4-yl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide in lab experiments is its ability to exhibit a wide range of biological activities, making it a versatile compound for various research fields. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-(2,1,3-benzothiadiazol-4-yl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide, including the development of more potent derivatives, the investigation of its potential applications in other research fields, and the exploration of its mechanism of action in greater detail. Additionally, the use of this compound in combination with other compounds may lead to synergistic effects, which could enhance its therapeutic potential.
Synthesis Methods
The synthesis of N-(2,1,3-benzothiadiazol-4-yl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide involves the reaction of 2-(1-methyl-1H-imidazol-2-ylthio)acetic acid with 2-amino-1,3-benzothiazole in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
N-(2,1,3-benzothiadiazol-4-yl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide has been studied for its potential applications in various scientific research fields, including cancer therapy, neurodegenerative diseases, and infectious diseases. In cancer therapy, this compound has been shown to exhibit cytotoxic effects on cancer cells by inducing apoptosis and inhibiting cell proliferation. In neurodegenerative diseases, this compound has been shown to protect neurons from oxidative stress and inflammation. In infectious diseases, this compound has been shown to inhibit the growth of bacteria and viruses.
properties
Molecular Formula |
C12H11N5OS2 |
---|---|
Molecular Weight |
305.4 g/mol |
IUPAC Name |
N-(2,1,3-benzothiadiazol-4-yl)-2-(1-methylimidazol-2-yl)sulfanylacetamide |
InChI |
InChI=1S/C12H11N5OS2/c1-17-6-5-13-12(17)19-7-10(18)14-8-3-2-4-9-11(8)16-20-15-9/h2-6H,7H2,1H3,(H,14,18) |
InChI Key |
NXYAFDQQWSSYAN-UHFFFAOYSA-N |
SMILES |
CN1C=CN=C1SCC(=O)NC2=CC=CC3=NSN=C32 |
Canonical SMILES |
CN1C=CN=C1SCC(=O)NC2=CC=CC3=NSN=C32 |
Origin of Product |
United States |
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